Cas no 2385753-73-9 (2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid)

• Product Name: 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid
• CAS No: 2385753-73-9
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 6304571
• PubChem ID: 165936941
• Update Time: 2025-05-22

2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1672593
• 2385753-73-9
• 2-[5,5-dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid
• 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid

• Inchi： 1S/C11H16F3NO3/c1-10(2)4-3-7(5-8(16)17)15(6-10)9(18)11(12,13)14/h7H,3-6H2,1-2H3,(H,16,17)
• InChI Key： XJHHCCNHJJXPNA-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C)(C)CCC1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid

2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic Acid: A Comprehensive Overview

2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid, also known by its CAS number 2385753-73-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The molecule's structure is characterized by a piperidine ring substituted with a trifluoroacetyl group and two methyl groups, along with an acetic acid moiety attached at the 2-position of the ring.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, acylations, and reductions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most intriguing aspects of 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid is its potential as a building block for more complex molecules in drug discovery. The trifluoroacetyl group imparts unique electronic properties to the molecule, making it an attractive candidate for modifying pharmacokinetic profiles in pharmaceutical compounds. Recent studies have demonstrated that this compound can serve as a precursor for developing bioisosteres, which are molecules with similar physical properties but different chemical structures, offering new avenues for drug design.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For example, researchers have investigated its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The methyl groups on the piperidine ring contribute to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists have developed methods to minimize waste generation during its production by employing catalytic systems that promote atom economy. Additionally, studies on the biodegradation of this compound under controlled conditions suggest that it has a moderate environmental footprint, though further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid represents a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.